N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide

• IUPAC Name: N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide
• InChI: InChI=1S/C10H22N2O3S/c1-16(14,15)11-6-8-12-7-3-2-4-10(12)5-9-13/h10-11,13H,2-9H2,1H3
• InChI Key: VLYUVISFIHVVPF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCN1CCCCC1CCO
• Molecular Formula: C10H22N2O3S
• Molecular Weight: 250.36 g/mol

Description

N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide, also known as HEPES, is a zwitterionic buffer commonly used in biological and biochemical research. It is a white crystalline powder with a molecular weight of 238.3 g/mol and a pKa of 7.55.

Mechanism of Action

N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide acts as a buffer by accepting or donating protons to maintain a constant pH. It has a pKa of 7.55, which is close to the physiological pH of 7.4. N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide is a zwitterionic buffer, meaning it has both a positive and negative charge, which allows it to maintain a constant pH over a wide range of temperatures and ionic strengths.
Biochemical and Physiological Effects:
N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide has no known biochemical or physiological effects on cells or tissues. It is considered to be a non-toxic and non-irritating compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide is its ability to maintain a constant pH over a wide range of temperatures and ionic strengths. It is also a zwitterionic buffer, which makes it less likely to interfere with biological processes. However, N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide is more expensive than other commonly used buffers, such as phosphate-buffered saline (PBS). It is also less stable at high temperatures and can degrade over time, which can affect experimental results.

Future Directions

1. Development of new N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide derivatives with improved stability and buffering capacity.
2. Investigation of the effects of N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide on specific biological processes, such as cell signaling and gene expression.
3. Comparison of N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide to other commonly used buffers in various experimental settings.
4. Development of N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide-based drug delivery systems for targeted therapies.
5. Investigation of the effects of N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide on the microbiome and gut health.

Synthesis Methods

N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide can be synthesized by reacting 4-methylpiperidine with ethylene oxide to form 2-(2-hydroxyethyl)piperidine, which is then reacted with methanesulfonyl chloride to form N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide.

Scientific Research Applications

N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide is widely used as a buffer in biological and biochemical research. It is commonly used in cell culture media, protein purification, and enzyme assays. N-[2-[2-(2-hydroxyethyl)piperidin-1-yl]ethyl]methanesulfonamide is also used in electrophysiology experiments to maintain a constant pH and to stabilize the membrane potential.